Cas no 66049-87-4 (3-hexadecoxybenzaldehyde)

• Product Name: 3-hexadecoxybenzaldehyde
• CAS No: 66049-87-4
• MF: C₂₃H₃₈O₂
• MW: 346.546627521515
• CID: 963072
• PubChem ID: 292330
• Update Time: 2025-04-19

3-hexadecoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-hexadecoxybenzaldehyde
• 3-(hexadecyloxy)benzaldehyde
• AC1L6HS3
• AC1Q6Q4W
• AG-K-32524
• AR-1E7744
• CTK5C3435
• NSC158045
• NSC-158045
• NSC 158045
• DTXSID10303372
• 66049-87-4
• SCHEMBL8863665

• Inchi： 1S/C23H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-25-23-18-16-17-22(20-23)21-24/h16-18,20-21H,2-15,19H2,1H3
• InChI Key： OUXLJXSUHFCQRF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 346.28700
• Monoisotopic Mass: 346.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 7.35920